Cas no 1805021-09-3 (Methyl 4-bromo-5-cyano-2-nitrobenzoate)

• Product Name: Methyl 4-bromo-5-cyano-2-nitrobenzoate
• CAS No: 1805021-09-3
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4795308
• Update Time: 2025-06-16

Methyl 4-bromo-5-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-2-nitrobenzoate

• Inchi： 1S/C9H5BrN2O4/c1-16-9(13)6-2-5(4-11)7(10)3-8(6)12(14)15/h2-3H,1H3
• InChI Key： WYEJGLLIQHQXNU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-bromo-5-cyano-2-nitrobenzoate

Methyl 4-bromo-5-cyano-2-nitrobenzoate (CAS No. 1805021-09-3): A Versatile Intermediate in Modern Chemical Biology

Methyl 4-bromo-5-cyano-2-nitrobenzoate (CAS No. 1805021-09-3) is a highly valuable intermediate in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of a bromo, cyano, and nitro substituents on a benzoic acid backbone, make it a versatile building block for the synthesis of complex organic molecules. This compound has garnered significant attention due to its utility in the development of novel bioactive agents and its role in various chemical transformations.

The Methyl 4-bromo-5-cyano-2-nitrobenzoate molecule exhibits a rich reactivity profile, which is attributed to the electron-withdrawing nature of the nitro and cyano groups, as well as the electrophilic character of the bromine atom. These properties facilitate a wide range of chemical reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and reduction processes. Consequently, this compound serves as an indispensable tool for synthetic chemists aiming to construct intricate molecular architectures.

In recent years, there has been a surge in research focused on the development of innovative therapeutic agents targeting various diseases. The Methyl 4-bromo-5-cyano-2-nitrobenzoate intermediate has been leveraged in several groundbreaking studies to create novel pharmacophores with enhanced biological activity. For instance, its incorporation into heterocyclic frameworks has led to the discovery of compounds with potent antimicrobial and anti-inflammatory properties. These findings underscore the importance of this compound in driving forward advancements in drug discovery.

The synthesis of Methyl 4-bromo-5-cyano-2-nitrobenzoate involves a multi-step process that typically begins with the bromination of 4-hydroxy-5-cyanobenzoic acid. Subsequent nitration and esterification steps yield the desired product. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly impact downstream applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product identity.

The versatility of Methyl 4-bromo-5-cyano-2-nitrobenzoate extends beyond its use as a synthetic intermediate. It has also been utilized in materials science applications, where its ability to form stable complexes with metal ions makes it useful in the development of coordination polymers and catalysts. These materials exhibit promising properties for applications in catalysis, sensing, and energy storage.

Recent studies have highlighted the potential of Methyl 4-bromo-5-cyano-2-nitrobenzoate in the development of next-generation therapeutics. For example, its incorporation into small-molecule inhibitors has shown promise in targeting enzymes involved in cancer progression. By modulating the activity of these enzymes, researchers aim to develop treatments that are more effective and have fewer side effects compared to existing therapies. The compound's unique structural features allow for fine-tuning of biological activity through structural modifications, making it an attractive scaffold for drug design.

The growing interest in green chemistry principles has also influenced the synthesis of Methyl 4-bromo-5-cyano-2-nitrobenzoate. Researchers are exploring alternative synthetic routes that minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic methods have been investigated to improve sustainability without compromising yield or purity. These efforts align with broader industry trends aimed at developing more environmentally friendly chemical processes.

In conclusion, Methyl 4-bromo-5-cyano-2-nitrobenzoate (CAS No. 1805021-09-3) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.